Cas no 123312-22-1 ((4-chlorophenyl)-cyclopropyl-methanamine)

• Product Name: (4-chlorophenyl)-cyclopropyl-methanamine
• CAS No: 123312-22-1
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD05191965
• CID: 842750
• PubChem ID: 5155531
• Update Time: 2025-10-30

(4-chlorophenyl)-cyclopropyl-methanamine Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(cyclopropyl)methanamine
• (4-chlorophenyl)(cyclopropyl)methylamine
• (4-chlorophenyl)-cyclopropylmethanamine
• 1-(4-chlorophenyl)cyclopropanemethylamine
• 1-(4-chlorophenyl)cyclopropylmethylamine
• 1-(p-chlorophenyl)cyclopropanemethylamine
• a-Cyclopropyl-4-chloro-benzylamine
• Benzenemethanamine, 4-chloro-alpha-cyclopropyl-
• MFCD05191965
• (4-chlorophenyl)(cyclopropyl)methylamine, AldrichCPR
• A890806
• YEA31222
• AKOS017272751
• J-515139
• 123312-22-1
• N12653
• VOLXFYJGXYAYQP-UHFFFAOYSA-N
• SY314149
• AM91208
• 1-(4-CHLOROPHENYL)-1-CYCLOPROPYLMETHANAMINE
• AKOS000118461
• 4-Chloro-alpha-cyclopropylbenzenemethanamine
• SY029749
• CS-0143246
• SCHEMBL390679
• MFCD06761985
• 1-(4-Chlorophenyl)-1-cyclopropylmethylamine
• DTXSID70408973
• EN300-12277
• BS-13594
• alpha-cyclopropyl-4-chlorobenzylamine
• (4-chlorophenyl)-cyclopropyl-methanamine
• a-Cyclopropyl-4-chloro-benzylamine HCl

• MDL： MFCD05191965
• Inchi： 1S/C10H12ClN/c11-9-5-3-8(4-6-9)10(12)7-1-2-7/h3-7,10H,1-2,12H2
• InChI Key： VOLXFYJGXYAYQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1CC1)N

Computed Properties

• Exact Mass: 181.06600
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 170-172 °C
• Boiling Point: 274.5±15.0 °C at 760 mmHg
• Flash Point: 143.0±8.4 °C
• PSA: 26.02000
• LogP: 3.45010
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(4-chlorophenyl)-cyclopropyl-methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (4-chlorophenyl)-cyclopropyl-methanamine

Introduction to (4-Chlorophenyl)-Cyclopropylmethanamine (CAS No. 123312-22-1)

(4-Chlorophenyl)-cyclopropylmethanamine (CAS No. 123312-22-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-chlorophenylcyclopropylmethanamine, is characterized by its unique molecular structure, which includes a cyclopropyl group and a 4-chlorophenyl substituent. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of (4-chlorophenyl)-cyclopropylmethanamine is C₁₀H₁₂ClN, and its molecular weight is approximately 189.66 g/mol. The compound can be synthesized through a series of well-defined chemical reactions, including the coupling of a 4-chlorophenyl derivative with a cyclopropyl-containing reagent, followed by reduction to form the final amine product. The synthesis process is highly reproducible and can be scaled up for industrial production.

Recent studies have highlighted the potential therapeutic applications of (4-chlorophenyl)-cyclopropylmethanamine. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, (4-chlorophenyl)-cyclopropylmethanamine has also been investigated for its potential neuroprotective properties. A study published in the journal Neuropharmacology found that this compound can protect neurons from oxidative stress-induced damage, which is a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of intracellular signaling pathways that regulate cell survival and apoptosis.

The pharmacokinetic profile of (4-chlorophenyl)-cyclopropylmethanamine has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, the compound has shown low toxicity in animal models, suggesting that it may have a wide therapeutic window with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-chlorophenyl)-cyclopropylmethanamine in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms related to inflammatory conditions and neurodegenerative disorders. These findings have sparked interest among pharmaceutical companies and researchers alike, leading to increased investment in further clinical development.

The future prospects for (4-chlorophenyl)-cyclopropylmethanamine are promising. Ongoing research aims to optimize its chemical structure to enhance its therapeutic properties while minimizing potential side effects. Additionally, efforts are being made to develop novel drug delivery systems that can improve the bioavailability and target specificity of this compound.

In conclusion, (4-chlorophenyl)-cyclopropylmethanamine (CAS No. 123312-22-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its promising biological activities, makes it an exciting candidate for the development of new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.